Cas no 814260-10-1 (PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-)

PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL- structure
814260-10-1 structure
Product name:PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-
CAS No:814260-10-1
MF:C18H14N4O
MW:302.329963207245
CID:3483414

PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL- Chemical and Physical Properties

Names and Identifiers

    • PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-
    • Inchi: 1S/C18H14N4O/c1-11-6-7-15(23)14(10-11)17-20-18(22-21-17)16-13-5-3-2-4-12(13)8-9-19-16/h2-10,23H,1H3,(H,20,21,22)
    • InChI Key: BWRHQLWBWIWKJZ-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C)C=C1C1N=C(C2C3=C(C=CC=C3)C=CN=2)NN=1

Experimental Properties

  • Density: 1.332±0.06 g/cm3(Predicted)
  • Boiling Point: 610.5±65.0 °C(Predicted)
  • pka: 8.14±0.40(Predicted)

PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL- Related Literature

Recommend Articles

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd